Cas no 869948-84-5 (2-(3-Methyl-4-nitrophenoxy)butanoic acid)

• Product Name: 2-(3-Methyl-4-nitrophenoxy)butanoic acid
• CAS No: 869948-84-5
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 3030862
• PubChem ID: 19619673
• Update Time: 2025-06-14

2-(3-Methyl-4-nitrophenoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-甲基-4-硝基苯氧基)丁酸
• 2-(3-methyl-4-nitrophenoxy)butanoic acid
• BBL037521
• STK502371
• 2-(3-methyl-4-nitrophenoxy)butanoicacid
• ALBB-000856
• MFCD03422239
• AKOS000308672
• VS-14231
• H21153
• DTXSID201273814
• 869948-84-5
• 2-(3-Methyl-4-nitrophenoxy)butanoic acid

• Inchi： 1S/C11H13NO5/c1-3-10(11(13)14)17-8-4-5-9(12(15)16)7(2)6-8/h4-6,10H,3H2,1-2H3,(H,13,14)
• InChI Key： JCYZYNZBXPNNEZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C)C=1)[N+](=O)[O-])C(C(=O)O)CC

Computed Properties

• Exact Mass: 239.07937252Da
• Monoisotopic Mass: 239.07937252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.4

2-(3-Methyl-4-nitrophenoxy)butanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(3-Methyl-4-nitrophenoxy)butanoic acid

Comprehensive Overview of 2-(3-Methyl-4-nitrophenoxy)butanoic acid (CAS No. 869948-84-5): Properties, Applications, and Industry Insights

2-(3-Methyl-4-nitrophenoxy)butanoic acid (CAS No. 869948-84-5) is a specialized organic compound with a molecular formula of C11H13NO5. This nitrophenoxy derivative has garnered attention in pharmaceutical and agrochemical research due to its unique structural features, including a butanoic acid backbone and a 3-methyl-4-nitrophenoxy substituent. Its molecular weight of 239.23 g/mol and precise stereochemistry make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity nitrophenoxy compounds like 2-(3-Methyl-4-nitrophenoxy)butanoic acid has surged, driven by advancements in drug discovery and crop protection formulations. Researchers frequently search for "CAS 869948-84-5 solubility" or "synthesis routes for nitrophenoxy acids," reflecting its technical relevance. The compound's logP value (estimated at 2.1) and hydrogen bond donor/acceptor count (1/5) are critical parameters for bioavailability studies.

The thermal stability of 869948-84-5 (decomposition point >200°C) makes it suitable for high-temperature reactions, while its UV-Vis absorption at 310-330 nm allows for analytical detection. Industry professionals often inquire about "2-(3-Methyl-4-nitrophenoxy)butanoic acid suppliers" or "scalable production methods," highlighting its commercial importance. Regulatory-compliant synthesis avoiding hazardous intermediates remains a key focus area.

Emerging applications include its use as a chiral building block in asymmetric synthesis and as a photoactive component in advanced materials. The compound's electron-withdrawing nitro group enhances reactivity in nucleophilic substitution reactions, making it valuable for constructing complex molecular architectures. Recent patent analyses reveal growing interest in "nitrophenoxy-based prodrugs" and "biodegradable agrochemicals" utilizing this scaffold.

Quality control of CAS 869948-84-5 typically involves HPLC purity analysis (>98%) and residual solvent testing. Environmental considerations have spurred research into "green chemistry approaches" for its manufacture, with water-based reaction media showing promise. The compound's structure-activity relationships continue to be explored through computational modeling and QSAR studies.

From a market perspective, the global specialty chemicals sector projects steady growth for functionalized nitrophenoxy compounds like 2-(3-Methyl-4-nitrophenoxy)butanoic acid, particularly in Asia-Pacific regions. Technical queries about "storage conditions for nitrophenoxy acids" and "compatibility with common reagents" reflect practical handling concerns. Ongoing research investigates its potential in enzyme inhibition and material science applications.

Analytical characterization techniques such as NMR spectroscopy (1H, 13C), mass spectrometry, and X-ray crystallography have been employed to confirm the structure of 869948-84-5. The compound's crystalline form exhibits defined melting characteristics, important for formulation development. Industry forums frequently discuss "cost-effective purification methods" and "regulatory documentation requirements" for this material.

Innovative delivery systems utilizing 2-(3-Methyl-4-nitrophenoxy)butanoic acid demonstrate enhanced bioavailability profiles in preclinical studies. Its molecular interactions with biological targets are being elucidated through molecular docking simulations, addressing search trends like "nitrophenoxy acid mechanism of action." The compound's structure-property relationships inform design strategies for new functional materials with tailored characteristics.